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Compound of Interest

Compound Name: Phenaglycodol

Cat. No.: B1679775

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and regulatory compliance.
Phenaglycodol, a tranquilizer with sedative properties, requires careful handling and disposal
due to its classification as a controlled substance in various jurisdictions. This guide provides
essential, step-by-step information for the safe and compliant disposal of Phenaglycodol,
ensuring the protection of both laboratory personnel and the environment.

The disposal of Phenaglycodol, like other controlled substances, is primarily governed by
national and local regulations. In the United States, the Drug Enforcement Administration
(DEA) and the Environmental Protection Agency (EPA) are the key regulatory bodies.[1][2][3] A
core principle of controlled substance disposal is the "non-retrievable" standard, meaning the
substance must be rendered unusable.[3][4]

Standard Operating Procedure for Phenaglycodol
Disposal

Given the regulatory landscape, the most recommended and compliant method for the disposal
of expired, unwanted, or unused Phenaglycodol from a laboratory setting is through a DEA-
registered reverse distributor. It is against the law for unauthorized entities to handle or
transport controlled substances.

Step 1: Segregation and Secure Storage
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o Immediately segregate any Phenaglycodol designated for disposal from active laboratory
stock to prevent accidental use.

» Store the material in a clearly labeled, sealed, and secure location, adhering to the same
security measures as your active controlled substance inventory.

Step 2: Contact a DEA-Registered Reverse Distributor

 Identify and contact a reverse distributor that is authorized by the DEA to handle and dispose
of controlled substances.

e Your institution's Environmental Health & Safety (EHS) office can typically provide a list of
approved vendors.

Step 3: Documentation

e Meticulously document the name, concentration, and quantity of the Phenaglycodol to be
disposed of.

e For Schedule | and Il substances, a DEA Form 222 is required for the transfer. For Schedule

[11-V substances, an invoice is typically used.
o ADEA Form 41 should be completed to record the destruction of the controlled substance.
Step 4: Packaging and Transfer

o Package the Phenaglycodol for disposal according to the reverse distributor's instructions
and Department of Transportation (DOT) regulations.

e The transfer of the substance to the reverse distributor must be witnessed and documented.
Step 5: Record Keeping

o Retain all records of the disposal, including transfer documents and the completed DEA
Form 41, for a minimum of two years.

Important Note: It is prohibited to dispose of controlled substances by flushing them down the
drain or mixing them with regular laboratory or municipal trash.
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Regulatory and Safety Data Summary

For easy reference, the following table summarizes key regulatory requirements and safety
information.

Parameter Guideline Source

Drug Enforcement
Administration (DEA),
Environmental Protection
Agency (EPA)

Primary Regulatory Agencies

) Must be rendered "non-
Disposal Standard

retrievable"
Recommended Disposal Transfer to a DEA-registered
Method reverse distributor

. ) Sewering (flushing), mixing
Prohibited Disposal Methods )
with regular trash

) ) Minimum of two years for all
Record Keeping Requirement ]
disposal records

Wear protective gloves, eye
Personal Protective Equipment  protection, and appropriate lab

attire

Disposal Workflow for Phenaglycodol

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Phenaglycodol in a laboratory setting.
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Caption: Phenaglycodol Disposal Workflow in a Laboratory.
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By adhering to these procedures, research professionals can ensure the safe and compliant
disposal of Phenaglycodol, thereby upholding the highest standards of laboratory safety and
environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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